Cas no 21291-99-6 (propane-1,2,3-triamine)

• Product Name: propane-1,2,3-triamine
• CAS No: 21291-99-6
• MF: C₃H₁₁N₃
• MW: 89.1395399570465
• MDL: MFCD19216637
• CID: 1400281
• PubChem ID: 432418
• Update Time: 2025-04-20

propane-1,2,3-triamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriamine
• propane-1,2,3-triamine
• 1,2,3-Triamino-propan
• 1,2,3-triaminopropane
• 2-amino-1,3-diaminopropane
• Propan-1,2,3-triyltriamin
• propane-1,2,3-triyltriamine
• CS-0264968
• Z1203578196
• 21291-99-6
• 2-Amino-1,3-propanediamine
• DB-181926
• EN300-95594
• AKOS006347651
• propane, 1,2,3-triamino-
• DTXSID70330765

• MDL： MFCD19216637
• Inchi： 1S/C3H11N3/c4-1-3(6)2-5/h3H,1-2,4-6H2
• InChI Key： PZZICILSCNDOKK-UHFFFAOYSA-N
• SMILES： NC(CN)CN

Computed Properties

• Exact Mass: 89.09530
• Monoisotopic Mass: 89.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 25.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.06000
• LogP: 0.33200